N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide

• Molecular Formula: C17H13F6NO2
• Molecular Weight: 377.28 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H13F6NO2/c1-2-26-14-5-3-13(4-6-14)24-15(25)10-7-11(16(18,19)20)9-12(8-10)17(21,22)23/h3-9H,2H2,1H3,(H,24,25)
• InChI Key: DMXQFYRSRQRSGZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Description

N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide (ETB) is a chemical compound that has been extensively studied for its potential applications in scientific research. ETB is a white crystalline powder that is soluble in organic solvents and is commonly used as a reagent in various chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide is not fully understood, but it is believed to involve the binding of the compound to specific proteins or enzymes. This binding can result in changes to the activity of these proteins, which can in turn affect cellular processes.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide has been shown to have a variety of biochemical and physiological effects in different cell types. In some cases, N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide has been shown to inhibit the activity of certain enzymes, while in other cases it has been shown to activate specific signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide in lab experiments is its high purity and stability. N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide. One potential area of study is the development of new assays and detection methods using N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide as a ligand. Additionally, further research is needed to fully understand the mechanism of action of N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide and its effects on different cellular processes. Finally, there is potential for the development of new drugs or therapies based on the properties of N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide involves the reaction of 4-ethoxyaniline with 3,5-bis(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and the product is purified by recrystallization.

Scientific Research Applications

N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide has been used in scientific research for a variety of applications. One of the main uses of N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide is as a ligand for the detection and quantification of specific proteins in biological samples. N-(4-ethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide can bind to certain proteins and can be used in assays to measure the concentration of these proteins in a sample.